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Compound of Interest

Compound Name: 1-Bromo-3,4-difluorobenzene-d3

Cat. No.: B12393064 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for the deuterated compound 1-Bromo-
3,4-difluorobenzene-d3 is not readily available. The following data is primarily based on the

non-deuterated analog, 1-Bromo-3,4-difluorobenzene (CAS RN: 348-61-8), and should be

used as a reference for the deuterated compound with the understanding that physical and

toxicological properties may vary slightly.

This technical guide provides a consolidated overview of the safety, handling, and physical

properties of 1-Bromo-3,4-difluorobenzene, intended for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 1-Bromo-3,4-

difluorobenzene. These values are critical for understanding its behavior under various

laboratory and industrial conditions.
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Property Value

Molecular Formula C₆H₃BrF₂

Molecular Weight 192.99 g/mol

Appearance Colorless to light yellow/orange clear liquid

Boiling Point 150-151 °C

Melting Point -4 °C

Flash Point 33 °C (91.4 °F)

Density 1.707 g/mL at 25 °C

Hazard Identification and GHS Classification
1-Bromo-3,4-difluorobenzene is classified as a hazardous substance. The GHS classification

highlights its primary risks.

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor[1]

Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation[1]

Toxic to aquatic life with long

lasting effects
2

H411: Toxic to aquatic life with

long lasting effects[1]

Signal Word: Warning

Toxicological Information
Detailed toxicological studies for 1-Bromo-3,4-difluorobenzene are limited. The primary routes

of exposure are inhalation, ingestion, and skin and eye contact.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.tcichemicals.com/IN/en/p/B1523
https://www.tcichemicals.com/IN/en/p/B1523
https://www.tcichemicals.com/IN/en/p/B1523
https://www.tcichemicals.com/IN/en/p/B1523
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Effects

Inhalation May cause respiratory irritation.

Skin Contact Causes skin irritation.[1]

Eye Contact Causes serious eye irritation.[1]

Ingestion May be harmful if swallowed.

No components of this product at levels greater than or equal to 0.1% are identified as

probable, possible or confirmed human carcinogens by IARC or ACGIH.[2]

Handling and Storage
Proper handling and storage procedures are essential to ensure safety and maintain the

integrity of the compound.

Aspect Recommendation

Handling

Wear protective gloves, protective clothing, and

eye/face protection. Keep away from heat,

sparks, open flames, and hot surfaces. Use only

non-sparking tools and take precautionary

measures against static discharge.[1]

Storage
Store in a well-ventilated place. Keep the

container tightly closed.[1]

Experimental Protocols
While specific experimental protocols for the safety assessment of 1-Bromo-3,4-
difluorobenzene-d3 are not available, standard methodologies for evaluating flammable

liquids and skin/eye irritants as per OECD guidelines would be applicable.

Visualized Workflow: Chemical Spill Response
The following diagram outlines a logical workflow for responding to a chemical spill of 1-Bromo-

3,4-difluorobenzene, based on standard laboratory safety protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.tcichemicals.com/IN/en/p/B1523
https://www.tcichemicals.com/IN/en/p/B1523
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6064_2.pdf
https://www.tcichemicals.com/IN/en/p/B1523
https://www.tcichemicals.com/IN/en/p/B1523
https://www.benchchem.com/product/b12393064?utm_src=pdf-body
https://www.benchchem.com/product/b12393064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Response
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Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12393064?utm_src=pdf-body-img
https://www.benchchem.com/product/b12393064?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/IN/en/p/B1523
https://www.tcichemicals.com/IN/en/p/B1523
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6064_2.pdf
https://www.benchchem.com/product/b12393064#safety-data-sheet-for-1-bromo-3-4-difluorobenzene-d3
https://www.benchchem.com/product/b12393064#safety-data-sheet-for-1-bromo-3-4-difluorobenzene-d3
https://www.benchchem.com/product/b12393064#safety-data-sheet-for-1-bromo-3-4-difluorobenzene-d3
https://www.benchchem.com/product/b12393064#safety-data-sheet-for-1-bromo-3-4-difluorobenzene-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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